Cas no 694-56-4 (Pyridinium, 1-methyl-)

• Product Name: Pyridinium, 1-methyl-
• CAS No: 694-56-4
• MF: C₆H₈N
• MW: 94.1344213485718
• CID: 519227
• PubChem ID: 13597
• Update Time: 2025-04-19

Pyridinium, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-methyl-
• 1-methylpyridin-1-ium
• 1-methylpyridinium
• AF-960/00443054
• CHEMBL302326
• N-Methylpyridinium
• C02724
• Q6824050
• InChI=1/C6H8N/c1-7-5-3-2-4-6-7/h2-6H,1H3/q+
• DTXSID70989212
• BDBM50147102
• NSC807082
• 694-56-4
• 1-Methyl-Pyridinium
• AKOS030239191
• NS00004361
• PQBAWAQIRZIWIV-UHFFFAOYSA-N
• CHEBI:15761
• NSC-807082

• Inchi： 1S/C6H8N/c1-7-5-3-2-4-6-7/h2-6H,1H3/q+1
• InChI Key： PQBAWAQIRZIWIV-UHFFFAOYSA-N
• SMILES： [N+]1(C)C=CC=CC=1

Computed Properties

• Exact Mass: 94.06574
• Monoisotopic Mass: 94.065674259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 3.9Ų

Experimental Properties

• PSA: 3.88